N-(3-fluoro-4-methylphenyl)-2-(1-methyl-4-oxo-[1,2,4]triazolo[4,3-a]quinoxalin-5(4H)-yl)acetamide

• IUPAC Name: N-(3-fluoro-4-methylphenyl)-2-(1-methyl-4-oxo-[1,2,4]triazolo[4,3-a]quinoxalin-5-yl)acetamide
• InChI: InChI=1S/C19H16FN5O2/c1-11-7-8-13(9-14(11)20)21-17(26)10-24-15-5-3-4-6-16(15)25-12(2)22-23-18(25)19(24)27/h3-9H,10H2,1-2H3,(H,21,26)
• InChI Key: BTSNMHVRNLXNJU-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NC(=O)CN2C3=CC=CC=C3N4C(=NN=C4C2=O)C)F
• Molecular Formula: C19H16FN5O2
• Molecular Weight: 365.4 g/mol

Description

N-(3-fluoro-4-methylphenyl)-2-(1-methyl-4-oxo-[1,2,4]triazolo[4,3-a]quinoxalin-5(4H)-yl)acetamide is a useful research compound. Its molecular formula is C19H16FN5O2 and its molecular weight is 365.368. The purity is usually 95%.
BenchChem offers high-quality N-(3-fluoro-4-methylphenyl)-2-(1-methyl-4-oxo-[1,2,4]triazolo[4,3-a]quinoxalin-5(4H)-yl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(3-fluoro-4-methylphenyl)-2-(1-methyl-4-oxo-[1,2,4]triazolo[4,3-a]quinoxalin-5(4H)-yl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Anticancer Activity

A series of 1,2,4-triazolo[4,3-a]-quinoline derivatives, structurally similar to the requested compound, were synthesized and tested for anticancer activity. These derivatives exhibited significant cytotoxicity against human neuroblastoma and colon carcinoma cell lines (B. N. Reddy et al., 2015).

Synthesis and Derivative Formation

Methyl 2-[2-(4-phenyl[1,2,4]triazolo-[4,3-a]quinoxalin-1-ylsulfanyl)acetamido]alkanoates, related to the compound , were synthesized and studied. This research explored diverse derivative formations through chemical reactions (Walid Fathalla, 2015).

Diversified Synthesis

A study demonstrated a diversified synthesis of 2-(4-oxo[1,2,3]triazolo-[1,5-a]quinoxalin-5(4H)-yl)acetamide derivatives, closely related to the compound of interest. This research highlighted the potential for creating complex fused tricyclic scaffolds (Y. An et al., 2017).

Positive Inotropic Activity

Compounds structurally related to the specified molecule were synthesized and evaluated for their positive inotropic activity. These compounds showed favorable activity in inotropic effects, indicating potential therapeutic applications (Chunbo Zhang et al., 2008).

Antimicrobial Activity

Some synthesized 1,2,4-triazolo[4,3-a]quinoxalines, similar to the requested compound, were studied for antimicrobial activity. These compounds showed significant effectiveness against various bacteria and fungi (L. Yurttaş et al., 2020).

Antihistaminic Agents

Novel 1-substituted-4-(2-methylphenyl)-4 H -[1,2,4]triazolo[4,3- a ]quinazolin-5-ones, structurally related to the queried compound, were synthesized and showed significant H1-antihistaminic activity. This suggests potential use as antihistaminic agents (V. Alagarsamy et al., 2008).

Potential Rapid-Onset Antidepressants

4-Amino[1,2,4]triazolo[4,3-a]quinoxalines, structurally similar to the inquired compound, have shown potential as rapid-acting antidepressant agents. These compounds demonstrated significant activity in behavioral despair models and adenosine receptor antagonism (R. Sarges et al., 1990).